Cas no 182426-37-5 (Biatractylolide)

Biatractylolide Properties

Names and Identifiers

• Biatractylolide
• FS-8304
• 182426-37-5
• (4aR,8aS,9aR)-9a-[(4aS,8aR,9aS)-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-9a-yl]-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-2-one
• AKOS040763490
• HY-N10131
• E80739
• CS-0311100
• (+)-Biatractylolide
• (4aR,8aS,9aR)-9a-[(4aR,8aS,9aR)-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-9a-yl]-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-2-one
• DA-61660
• Biatractylenolide
• +Expand

• InChIKey： RBJDJJGMGHKQMI-IBROYFQSSA-N
• Inchi： 1S/C30H38O4/c1-17-9-7-11-27(5)15-29(23(13-21(17)27)19(3)25(31)33-29)30-16-28(6)12-8-10-18(2)22(28)14-24(30)20(4)26(32)34-30/h21-22H,1-2,7-16H2,3-6H3/t21-,22+,27+,28-,29-,30+
• SMILES： O1C(C(C)=C2C[C@@H]3C(=C)CCC[C@@]3(C)C[C@@]12[C@]12C(=C(C)C(=O)O1)C[C@H]1C(=C)CCC[C@]1(C)C2)=O

Computed Properties

• Exact Mass: 462.27700969g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 462.27700969g/mol
• Heavy Atom Count: 34
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6

Related Categories

• Sesquiterpenoids